Cas no 1781196-38-0 (2-Isopropyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carbonitrile)

• Product Name: 2-Isopropyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carbonitrile
• CAS No: 1781196-38-0
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 5718757
• PubChem ID: 105445023
• Update Time: 2025-10-20

2-Isopropyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1781196-38-0
• AKOS026724957
• 2-isopropyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carbonitrile
• F2198-6511
• 2-Isopropyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carbonitrile

• Inchi： 1S/C10H13N3O/c1-7(2)13-10(5-11)8-6-14-4-3-9(8)12-13/h7H,3-4,6H2,1-2H3
• InChI Key： IFQJKARLRLRVPI-UHFFFAOYSA-N
• SMILES： O1CCC2C(C1)=C(C#N)N(C(C)C)N=2

Computed Properties

• Exact Mass: 191.105862047g/mol
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 50.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-Isopropyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carbonitrile

2-Isopropyl-2,4,6,7-Tetrahydropyrano[4,3-c]pyrazole-3-Carbonitrile: A Comprehensive Overview

The compound with CAS No. 1781196-38-0, known as 2-Isopropyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carbonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two nitrogen atoms. The tetrahydropyrano moiety in its structure suggests the presence of a partially saturated ring system, while the isopropyl group adds to its structural complexity and potential bioactivity.

Recent studies have highlighted the unique properties of this compound, particularly its potential as a lead molecule in drug discovery. The carbonitrile group attached to the pyrazole ring is known to enhance the molecule's stability and bioavailability. This feature makes it an attractive candidate for developing new therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

The synthesis of 2-Isopropyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carbonitrile involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels. The key steps include the formation of the pyrazole ring through cyclization reactions and subsequent functionalization to introduce the isopropyl and carbonitrile groups.

In terms of pharmacological activity, this compound has shown promising results in preclinical studies. It exhibits selective inhibition against certain enzymes involved in disease progression, making it a potential candidate for targeted therapies. For instance, studies have demonstrated its ability to modulate key signaling pathways in cancer cells without causing significant toxicity to healthy cells.

The structural versatility of 2-Isopropyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carbonitrile allows for further modification to enhance its therapeutic potential. By altering substituents on the pyrazole or tetrahydropyrano rings, researchers can explore a wide range of biological activities. This flexibility underscores its importance as a scaffold for drug development.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecological impact. Studies indicate that it undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment. This characteristic aligns with current trends toward sustainable chemistry and green pharmaceutical development.

In conclusion, 2-Isopropyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carbonitrile represents a significant advancement in organic synthesis and pharmacology. Its unique structure and promising biological activity position it as a valuable tool in drug discovery and development. As research continues to uncover its full potential, this compound is expected to play a pivotal role in addressing unmet medical needs across various therapeutic areas.